Cas no 1256360-43-6 (5-Bromo-2-methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine)
5-Bromo-2-methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine is a boronic ester derivative of a substituted pyridine, commonly employed as an intermediate in Suzuki-Miyaura cross-coupling reactions. Its key advantages include high stability under ambient conditions, facilitating handling and storage, as well as compatibility with a wide range of reaction conditions. The presence of both bromo and boronate functional groups allows for selective functionalization, making it a versatile building block in pharmaceutical and agrochemical synthesis. The tetramethyl dioxaborolane moiety enhances solubility in organic solvents, improving reactivity in coupling reactions. This compound is particularly useful for constructing complex heterocyclic frameworks with precision.
1256360-43-6 structure
Product Name:5-Bromo-2-methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
CAS No:1256360-43-6
MF:C12H17BBrNO2
MW:297.983882665634
MDL:MFCD17926515
CID:828551
Update Time:2026-04-29
5-Bromo-2-methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Chemical and Physical Properties
Names and Identifiers
-
- 5-Bromo-2-methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
- 5-Bromo-2-methylpyridine-3-boronic acid pinacol ester
- A-4737
- X0479
-
- MDL： MFCD17926515
Computed Properties
- Exact Mass: 297.05400
Experimental Properties
- PSA: 31.35000
- LogP: 2.45170
5-Bromo-2-methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Customs Data
- HS CODE：2934999090
- Customs Data：
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
5-Bromo-2-methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM206763-1g |
5-Bromo-2-methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine |
1256360-43-6 | 95 % | 1g |
$693 | 2021-08-04 | |
| TRC | B694893-10mg |
5-Bromo-2-methylpyridine-3-boronic acid, pinacol ester |
1256360-43-6 | 10mg |
$ 133.00 | 2023-04-18 | ||
| TRC | B694893-25mg |
5-Bromo-2-methylpyridine-3-boronic acid, pinacol ester |
1256360-43-6 | 25mg |
$ 259.00 | 2023-04-18 | ||
| TRC | B694893-50mg |
5-Bromo-2-methylpyridine-3-boronic acid, pinacol ester |
1256360-43-6 | 50mg |
$ 391.00 | 2023-04-18 | ||
| TRC | B694893-100mg |
5-Bromo-2-methylpyridine-3-boronic acid, pinacol ester |
1256360-43-6 | 100mg |
$ 552.00 | 2023-04-18 | ||
| Chemenu | CM206763-1g |
5-Bromo-2-methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine |
1256360-43-6 | 95%+ | 1g |
$756 | 2023-02-03 | |
| abcr | AB311538-100 mg |
5-Bromo-2-methylpyridine-3-boronic acid, pinacol ester; 96% |
1256360-43-6 | 100mg |
€382.00 | 2023-04-26 | ||
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBEB10773-100MG |
5-bromo-2-methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine |
1256360-43-6 | 95% | 100MG |
￥ 1,207.00 | 2023-03-15 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBEB10773-250MG |
5-bromo-2-methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine |
1256360-43-6 | 95% | 250MG |
￥ 1,927.00 | 2023-03-15 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBEB10773-500MG |
5-bromo-2-methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine |
1256360-43-6 | 95% | 500MG |
￥ 3,214.00 | 2023-03-15 |
5-Bromo-2-methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Related Literature
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
1256360-43-6 (5-Bromo-2-methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine) Related Products
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- 1012084-56-8(2-Methylpyridine-3-boronic acid, pinacol ester)
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